ethyl N-(5,5-dimethyl-2-nitro-3-oxo-1-cyclohexen-1-yl)glycinate

• IUPAC Name: ethyl 2-[(5,5-dimethyl-2-nitro-3-oxocyclohexen-1-yl)amino]acetate
• InChI: InChI=1S/C12H18N2O5/c1-4-19-10(16)7-13-8-5-12(2,3)6-9(15)11(8)14(17)18/h13H,4-7H2,1-3H3
• InChI Key: GVZWBQIXCNWMQO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC1=C(C(=O)CC(C1)(C)C)[N+](=O)[O-]
• Molecular Formula: C12H18N2O5
• Molecular Weight: 270.28 g/mol

Description

Ethyl N-(5,5-dimethyl-2-nitro-3-oxo-1-cyclohexen-1-yl)glycinate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Ethyl N-(5,5-dimethyl-2-nitro-3-oxo-1-cyclohexen-1-yl)glycinate is not fully understood. However, it is believed to exert its effects through the inhibition of certain enzymes and signaling pathways in cells. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit the growth of cancer cells, reduce inflammation, and modulate the immune response. In vivo studies have shown that it can reduce tumor growth in animal models and improve the symptoms of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl N-(5,5-dimethyl-2-nitro-3-oxo-1-cyclohexen-1-yl)glycinate in lab experiments is its ability to selectively inhibit certain enzymes and signaling pathways, making it a useful tool for studying these processes in cells and animals. However, one limitation is that its mechanism of action is not fully understood, which may limit its use in certain applications.

Future Directions

There are several future directions for research on Ethyl N-(5,5-dimethyl-2-nitro-3-oxo-1-cyclohexen-1-yl)glycinate. One direction is to further investigate its potential applications in medicine, particularly in the treatment of cancer and inflammatory diseases. Another direction is to explore its potential as a pesticide and its effects on non-target organisms. Additionally, further research is needed to fully understand its mechanism of action and to develop more efficient synthesis methods for the compound.

Synthesis Methods

The synthesis of Ethyl N-(5,5-dimethyl-2-nitro-3-oxo-1-cyclohexen-1-yl)glycinate can be achieved through the reaction of ethyl glycinate hydrochloride with 2,4-pentanedione and nitromethane in the presence of a base such as sodium ethoxide. The reaction proceeds through a Michael addition reaction followed by a cyclization reaction to form the final product.

Scientific Research Applications

Ethyl N-(5,5-dimethyl-2-nitro-3-oxo-1-cyclohexen-1-yl)glycinate has been studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, it has been shown to exhibit anti-inflammatory and anti-tumor properties. In agriculture, it has been used as a pesticide due to its ability to inhibit the growth of certain pests. In materials science, it has been used as a precursor for the synthesis of various compounds with potential applications in the field of electronics.